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Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Lanthanum-140 at high count rates.

Frequently Asked Questions (FAQs)
Q1: What is "dead time" in gamma spectroscopy and why is it a problem?

A1: In gamma-ray spectroscopy, the detector and its associated electronics require a finite

amount of time to process a signal from a detected gamma ray.[1][2][3] This processing time is

known as "dead time."[2][4] During this period, the system is unable to record another incoming

gamma ray.[1][4] At high count rates, a significant number of events can be lost, leading to an

underestimation of the true activity of the radioactive source.[2][5] This systematic error can

compromise the quantitative accuracy of the experiment.[5]

Q2: What is the difference between "live time" and "real time"?

A2: "Real time" is the total elapsed time of the measurement, like a stopwatch.[2][4] "Live time"

is the actual time that the detection system was active and able to accept new events.[2][4] It is

calculated by subtracting the total dead time from the real time.[4] To obtain an accurate count

rate, the number of recorded counts should be divided by the live time, not the real time.

Q3: What is "pile-up" and how does it affect my La-140 spectrum?
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A3: Pulse pile-up occurs when two or more gamma rays strike the detector at nearly the same

time, and the electronics process them as a single event.[6][7][8] This results in a single pulse

with an amplitude that is the sum of the individual pulse heights.[9] In your Lanthanum-140
spectrum, this will lead to a distortion of the photopeaks and the appearance of a "sum peak" at

an energy corresponding to the sum of two or more coincident gamma rays.[10] For instance,

you might observe a sum peak at an energy corresponding to the sum of the two most intense

La-140 gamma rays. This effect can lead to an incorrect identification and quantification of

radionuclides.[8]

Q4: My spectroscopy software has a "livetime correction" feature. Is this sufficient for all high

count rate experiments?

A4: While livetime correction is a common and often effective method for dead time

compensation, its accuracy can be limited, especially when the count rate fluctuates

significantly during the measurement.[2][5] For experiments with rapidly decaying sources or

where the source-detector geometry changes, more advanced techniques like Zero Dead Time

(ZDT) correction may be necessary to achieve accurate results.[2][5]

Q5: What are the primary gamma energies I should expect to see from a Lanthanum-140
source?

A5: Lanthanum-140, which is a decay product of Barium-140, has a complex gamma

spectrum with several prominent photopeaks.[11][12][13] The most intense and commonly

used gamma rays for analysis are at approximately 328.8 keV, 487.0 keV, 815.8 keV, and

1596.2 keV.[12][14]

Troubleshooting Guides
Problem 1: Distorted Photopeaks and Unexpected Peaks
in the Spectrum

Symptom: The photopeaks in your La-140 spectrum appear broadened, shifted to higher

energies, or you observe peaks that do not correspond to the known gamma energies of La-

140.

Possible Cause: This is a classic sign of pulse pile-up.[6][7] At high count rates, the

probability of two or more gamma rays interacting with the detector simultaneously
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increases.

Solution:

Increase the source-to-detector distance: This will reduce the solid angle and therefore the

count rate.

Use a pulse pile-up rejection circuit: Most modern digital signal processors have this

feature, which electronically rejects piled-up pulses.[6]

Employ a smaller detector: For very high count rate applications, a smaller detector may

be necessary to reduce the overall count rate to a manageable level.[15]

Filter low-energy gammas: If the high count rate is dominated by low-energy gamma or X-

rays, using a thin absorber (e.g., copper or cadmium) can selectively reduce these without

significantly attenuating the higher-energy La-140 gammas.

Problem 2: Inaccurate Activity Measurement (Lower than
Expected)

Symptom: The calculated activity of your La-140 source is consistently lower than the known

or expected value.

Possible Cause: This is a primary indicator of significant dead time losses that are not being

adequately corrected.[5]

Solution:

Verify your dead time correction method: Ensure that the dead time correction feature in

your software is enabled and properly configured. For fluctuating count rates, consider if a

more advanced correction method is needed.[2]

Determine the system dead time: Perform an experimental determination of your system's

dead time using a method like the two-source method (see experimental protocol below).

This will allow you to manually correct for dead time or to verify the accuracy of your

software's correction.
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Reduce the count rate: As a primary solution, decrease the count rate by increasing the

source-to-detector distance or using collimation.

Problem 3: Poor Energy Resolution at High Count Rates
Symptom: The full width at half maximum (FWHM) of your La-140 photopeaks is significantly

larger at high count rates compared to low count rates.

Possible Cause: High count rates can lead to baseline shifts and incomplete charge

collection in the preamplifier and amplifier, degrading energy resolution.[15]

Solution:

Optimize amplifier settings: Ensure that the pole-zero and baseline restorer settings on

your amplifier are correctly adjusted for the high count rate conditions.

Use a gated integrator or digital signal processor: These advanced signal processing

electronics are better equipped to handle high count rates and maintain good energy

resolution.

Cool the detector and preamplifier: Ensure that your detector is properly cooled with liquid

nitrogen and that the preamplifier is not overheating.

Quantitative Data Summary
The following table summarizes the expected effects of increasing count rates on key gamma

spectroscopy parameters.
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Parameter Low Count Rate High Count Rate
Very High Count
Rate

Dead Time < 5% 5% - 50% > 50%

Live Time / Real Time

Ratio
> 0.95 0.5 - 0.95 < 0.5

Photopeak Shape Symmetrical Gaussian
Minor

broadening/tailing

Significant

broadening,

asymmetry, and peak

shift

Pile-up Effects Negligible Noticeable sum peaks
Prominent sum peaks,

distorted continuum

Energy Resolution

(FWHM)
Optimal Moderate degradation

Significant

degradation

Quantitative Accuracy

(with standard

correction)

High Moderate Low to very low

Experimental Protocols
Determining System Dead Time: The Two-Source
Method
This method allows for an experimental determination of the dead time of your spectroscopy

system.

Materials:

Two radioactive sources of La-140 (or another suitable radionuclide) with reasonably high

and statistically similar activities.

Your gamma spectroscopy system (detector, amplifier, MCA).

A reproducible sample holder.
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Procedure:

Place the first source (Source A) in the sample holder and acquire a spectrum for a set real

time (e.g., 300 seconds). Record the net counts in a well-defined photopeak (N_A) and the

live time (LT_A).

Remove Source A and place the second source (Source B) in the exact same position.

Acquire a spectrum for the same real time. Record the net counts in the same photopeak

(N_B) and the live time (LT_B).

Place both sources (A and B) together in the sample holder. Acquire a spectrum for the same

real time. Record the net counts in the same photopeak (N_AB) and the live time (LT_AB).

Calculate the count rates for each measurement by dividing the net counts by the respective

live time (R_A = N_A / LT_A, R_B = N_B / LT_B, R_AB = N_AB / LT_AB).

The dead time (τ) can be calculated using the following formula for a non-paralyzable

system:

τ = [ (R_A + R_B) - R_AB ] / [ R_AB * (R_A + R_B) ]

Note: For paralyzable systems, the formula is more complex. However, many modern systems

behave in a non-paralyzable manner.

Visualizations
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Start: Inaccurate Quantitative Results

Is Dead Time > 10%?

Are there distorted peaks or sum peaks?

No

Action: Reduce Count Rate
(Increase distance, use collimator)

Yes

Action: Verify Software Dead Time Correction

No

Action: Enable Pile-Up Rejection (PUR)

Yes

End: Quantitative Results are Accurate

Action: Experimentally Determine Dead Time
(e.g., Two-Source Method) End: Issue Persists, Consult Instrument Manual or Manufacturer

Click to download full resolution via product page

Caption: Troubleshooting workflow for dead time correction.
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Detector & Preamplifier

Signal Processing Data Acquisition

Detector
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(Shaping)
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Analog-to-Digital
Converter (ADC)

Dead Time is Introduced Here Multi-Channel Analyzer
(MCA) Spectrum
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Caption: Gamma spectroscopy signal processing pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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